Cas no 59660-24-1 (Descyano Cimetidine Dihydrochloride Salt)
59660-24-1 structure
Product Name:Descyano Cimetidine Dihydrochloride Salt
CAS No:59660-24-1
MF:C9H19Cl2N5S
MW:300.25165772438
CID:950442
PubChem ID:12923393
Update Time:2025-04-19
Descyano Cimetidine Dihydrochloride Salt Chemical and Physical Properties
Names and Identifiers
-
- cimetidine dihydrochloride imp d
- CIMETIDINE GUANIDINE DERIVATIVE (N-METHYL-N'-[2-[[(5-METHYL-H-IMIDAZOL-4-YL)-METHYL]-THIOL]-ETHYL]-GUANIDINE DIHYDROCHL...
- Descyano Cimetidine Dihydrochloride Salt
- CIMETIDINE GUANIDINE DERIVATIVE
- Cimetidine guanidine derivative (N-Methyl-N'-[2-[[(5-methyl-H-imidazol-4-yl)-methyl]-thiol]-ethyl]-guanidine dihydrochloride)
- N-METHYL-N'-[2-[[(5-METHYL-H-IMIDAZOL-4-YL)-METHYL]-THIOL]-ETHYL]-GUANIDINE DIHYDROCHLORIDE
- 1-Methyl-3-[2-[[(5-methyl-1H-imidazol-4-yl)methyl]sulphanyl]ethyl]guanidine Dihydrochloride
- 2-methyl-1-[2-[(5-methyl-1H-imidazol-4-yl)methylsulfanyl]ethyl]guanidine;dihydrochloride
- 59660-24-1
- SCHEMBL11363615
- XZXHAKRJVLRPLD-UHFFFAOYSA-N
- N-methyl-N'-[2-((4-methyl-5-imidazolyl)methylthio)ethyl]guanidine dihydrochloride
- CHEMBL542087
-
- Inchi: 1S/C9H17N5S.2ClH/c1-7-8(14-6-13-7)5-15-4-3-12-9(10)11-2;;/h6H,3-5H2,1-2H3,(H,13,14)(H3,10,11,12);2*1H
- InChI Key: XZXHAKRJVLRPLD-UHFFFAOYSA-N
- SMILES: Cl.Cl.S(CCN/C(=N/C)/N)CC1=C(C)NC=N1
Computed Properties
- Exact Mass: 299.07400
- Monoisotopic Mass: 299.0738222g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 209
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Melting Point: 199 - 202°C
- Solubility: DMSO (Slightly), Methanol (Slightly)
- PSA: 101.89000
- LogP: 3.18060
Descyano Cimetidine Dihydrochloride Salt Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Descyano Cimetidine Dihydrochloride Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D290645-25mg |
Descyano Cimetidine Dihydrochloride Salt |
59660-24-1 | 25mg |
$ 159.00 | 2023-09-08 | ||
| TRC | D290645-100mg |
Descyano Cimetidine Dihydrochloride Salt |
59660-24-1 | 100mg |
$ 334.00 | 2023-09-08 | ||
| TRC | D290645-250mg |
Descyano Cimetidine Dihydrochloride Salt |
59660-24-1 | 250mg |
$ 765.00 | 2023-09-08 | ||
| TRC | D290645-1g |
Descyano Cimetidine Dihydrochloride Salt |
59660-24-1 | 1g |
$1499.00 | 2023-05-18 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHR2242-25MG |
Descyano Cimetidine Dihydrochloride Salt |
59660-24-1 | 25mg |
¥4821.26 | 2024-12-22 | ||
| A2B Chem LLC | AG68260-25mg |
CIMETIDINE DIHYDROCHLORIDE IMP D |
59660-24-1 | 25mg |
$273.00 | 2024-04-19 | ||
| A2B Chem LLC | AG68260-100mg |
CIMETIDINE DIHYDROCHLORIDE IMP D |
59660-24-1 | 100mg |
$441.00 | 2024-04-19 | ||
| A2B Chem LLC | AG68260-250mg |
CIMETIDINE DIHYDROCHLORIDE IMP D |
59660-24-1 | 250mg |
$853.00 | 2024-04-19 | ||
| Biosynth | IM58261-1 mg |
N-Methyl-N'-[2-[(5-methyl-1H-imidazol-4-yl)methylhio]ethyl]guanidine dihydrochloride |
59660-24-1 | 1mg |
$144.38 | 2023-01-04 | ||
| Biosynth | IM58261-2 mg |
N-Methyl-N'-[2-[(5-methyl-1H-imidazol-4-yl)methylhio]ethyl]guanidine dihydrochloride |
59660-24-1 | 2mg |
$231.00 | 2023-01-04 |
Descyano Cimetidine Dihydrochloride Salt Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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